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Compound of Interest

Compound Name: Sulfo-Cy3 dUTP

Cat. No.: B15555755

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure, properties,
and applications of Sulfo-Cy3 dUTP, a fluorescently labeled deoxyuridine triphosphate. This
document is intended to serve as a valuable resource for researchers and professionals in the
fields of molecular biology, cell biology, and drug development who utilize nucleic acid labeling
and detection techniques.

Core Properties of Sulfo-Cy3 dUTP

Sulfo-Cy3 dUTP is a modified deoxynucleotide that is crucial for a variety of molecular biology
applications. It is a deoxyuridine triphosphate molecule that has been labeled with a sulfonated
cyanine dye, Sulfo-Cy3. This fluorescent tag allows for the non-radioactive detection of DNA.
The sulfonate groups on the cyanine dye enhance its water solubility, making it highly
compatible with aqueous buffers used in enzymatic reactions.[1][2]

Physicochemical and Spectral Properties

The key characteristics of Sulfo-Cy3 dUTP are summarized in the table below. These
properties are essential for designing experiments, selecting appropriate filter sets for
fluorescence microscopy, and ensuring accurate data interpretation.
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Property Value Reference(s)
Molecular Formula C48H59N6022P3S2 [3]
Molecular Weight ~1229.1 g/mol to 1247.84 (3141
g/mol

Appearance Red to dark red solid/powder [41[5]
Solubility Good in water [11[4]
Excitation Maximum (Aex) ~548 - 555 nm [31[4]
Emission Maximum (Aem) ~563 - 570 nm [3114]
Extinction Coefficient 162,000 L-mol-t-cm~? [3][4]
Fluorescence Quantum Yield 0.1 [3][4]
Storage Conditions -20°C, protected from light [3][4]

Structural Representation

The chemical structure of Sulfo-Cy3 dUTP consists of a deoxyuridine triphosphate moiety
linked to a Sulfo-Cy3 dye. The following diagram illustrates this molecular structure.
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Deoxyuridine Triphosphate Linker Arm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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